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Compound of Interest

Compound Name: C.I. Disperse Blue 106 press cake

CAS No.: 104573-53-7

Cat. No.: B1139705

Get Quote

Executive Summary & Core Directive
Disperse Blue 106 (DB106) is a monoazo dye characterized by a 5-nitrothiazole moiety

coupled to an aniline derivative.[1] In toxicological and industrial contexts, it is frequently

confounded with its structural analog, Disperse Blue 124 (DB124). Commercial preparations

are often impure mixtures, leading to misdiagnosis in contact dermatitis and inaccuracies in

toxicological screening.

The Core Problem: Standard UV-Vis spectrophotometry cannot reliably distinguish DB106 from

DB124 because their chromophores are electronically identical. The Solution: This guide

establishes Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) as the

mandatory protocols for structural verification, relegating UV-Vis to a preliminary screening role.

Structural Analysis: The Chromophore & The
Imposter
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To verify DB106, one must first understand its relationship to DB124. The difference lies not in

the chromophore, but in the terminal functional group of the N-alkyl chain.

Feature Disperse Blue 106 (Target)
Disperse Blue 124

(Alternative/Impurity)

CAS Registry
12223-01-7 (Generic), 68516-

81-4
61951-51-7

Chemical Name

2-(ethyl(3-methyl-4-((5-nitro-2-

thiazolyl)azo)phenyl)amino)eth

anol

2-(ethyl(3-methyl-4-((5-nitro-2-

thiazolyl)azo)phenyl)amino)eth

yl acetate

Molecular Formula C₁₄H₁₇N₅O₃S C₁₆H₁₉N₅O₄S

Molecular Weight 335.38 g/mol 377.42 g/mol

Key Functional Group Free Hydroxyl (-OH) Acetate Ester (-O-CO-CH₃)

Chromophore 5-Nitrothiazole-azo-m-toluidine 5-Nitrothiazole-azo-m-toluidine

Critical Insight: DB124 is simply the acetylated ester of DB106. This structural subtlety is

invisible to UV-Vis but glaringly obvious in NMR and MS.

Comparative Performance of Analytical Methods
This section compares the "performance" of analytical techniques in the specific context of

distinguishing DB106 from DB124.

Table 1: Technique Efficacy Matrix
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Technique Specificity Sensitivity
Causality of
Result

Verdict

UV-Vis Low High

Detects

transitions in the

azo-thiazole

system. Both

dyes have

identical

conjugation

lengths.

SCREENING

ONLY

FTIR Medium Medium

Can detect C=O

stretch (ester) in

DB124 vs O-H

stretch in DB106.

However, water

contamination

can mask O-H.

SUPPORTIVE

LC-MS (ESI) High High

Separates by

m/z (336 vs 378).

Definitive for

molecular weight

but requires

chromatographic

separation.

VALIDATION

1H NMR Very High Medium

Unambiguously

identifies the

acetate methyl

singlet (DB124)

vs the

hydroxyethyl

multiplet

(DB106).

GOLD

STANDARD
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Experimental Protocols
Protocol A: Extraction from Matrix (Textile/Patch Test
Material)
Rationale: DB106 is rarely found as a pure standard in the field; it must be extracted from a

polymer matrix (polyester/acetate).

Sample Prep: Cut 1.0 g of dyed fabric into <2mm fragments.

Solvent Selection: Use Chlorobenzene or Dimethylformamide (DMF).

Why? Disperse dyes are hydrophobic. Acetone extracts surface dye but may not penetrate

the polyester fiber lattice efficiently. Chlorobenzene swells the fiber at high temperatures.

Extraction: Reflux in 20 mL solvent at 100°C for 60 minutes.

Purification: Filter hot solution through 0.45 µm PTFE. Evaporate to dryness under nitrogen

stream.

Reconstitution: Dissolve residue in Acetone-d6 (for NMR) or Acetonitrile (for LC-MS).

Protocol B: 1H NMR Verification (The Self-Validating
Standard)
Rationale: This protocol focuses on the "fingerprint" regions that distinguish the alcohol

(DB106) from the ester (DB124).

Instrument: 400 MHz or higher.

Solvent:DMSO-d6 or Acetone-d6.

Avoid CDCl3: The hydroxyl proton in DB106 is often broad or invisible in chloroform due to

exchange. DMSO-d6 stabilizes the -OH proton via hydrogen bonding, making it a sharp

triplet.

Data Interpretation (Chemical Shift Δ):
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Proton
Environment

DB106 Shift (δ
ppm)

DB124 Shift (δ
ppm)

Diagnostic Logic

Thiazole Singlet ~8.60 (s, 1H) ~8.60 (s, 1H)

Confirms

Chromophore (No

difference).

Aromatic Ring 7.6 - 7.8 (m, 3H) 7.6 - 7.8 (m, 3H)

Confirms

Chromophore (No

difference).

Acetate Methyl ABSENT ~2.05 (s, 3H)

Primary Differentiator.

Presence = DB124

contamination.

O-CH2- Protons ~3.60 (q/m) ~4.20 (t)

Esterification shifts

these protons

downfield by ~0.6

ppm.

Hydroxyl (-OH) ~4.8 (t) (in DMSO) ABSENT
Secondary

Differentiator.

Protocol C: LC-MS Parameters
Ionization: ESI (Electrospray Ionization), Positive Mode.

Column: C18 Reverse Phase (e.g., Agilent Zorbax), 2.1 x 50mm.

Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

Gradient: 50% -> 95% ACN over 10 mins.

Target Ions:

DB106: Extracted Ion Chromatogram (EIC) @ 336.1 m/z [M+H]+

DB124: Extracted Ion Chromatogram (EIC) @ 378.1 m/z [M+H]+
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Visualization of Verification Logic
The following diagram illustrates the decision tree for verifying DB106 and rejecting the DB124

imposter.
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Unknown Blue Dye Sample

Step 1: UV-Vis Screening
(λmax ~590-600 nm)

Absorbance Detected?

Discard: Not a Blue Azo Dye

No

Step 2: LC-MS (ESI+)

Yes

Dominant Ion (m/z)?

m/z 378 [M+H]+ detected

378

m/z 336 [M+H]+ detected

336

IDENTIFIED: Disperse Blue 124
(Acetate Ester Impurity)

Presumptive DB124

Step 3: 1H NMR (DMSO-d6)
Structural Confirmation

Check δ 2.0-2.1 ppm

IDENTIFIED: Mixture
(DB106 + DB124)

Singlet Present

VERIFIED: Disperse Blue 106
(Pure Alcohol Form)

Singlet Absent
Triplet @ 4.8 ppm Present

Click to download full resolution via product page
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Caption: Logical workflow for the spectroscopic differentiation of Disperse Blue 106 from

Disperse Blue 124.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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